Cas no 188111-48-0 (5-(bromomethyl)-1,3-dihydro-2-benzofuran)

5-(bromomethyl)-1,3-dihydro-2-benzofuran structure
188111-48-0 structure
Product Name:5-(bromomethyl)-1,3-dihydro-2-benzofuran
CAS No:188111-48-0
MF:C9H9BrO
MW:213.071161985397
CID:4626466
PubChem ID:58200106
Update Time:2024-03-01

5-(bromomethyl)-1,3-dihydro-2-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 5-(bromomethyl)-1,3-dihydroisobenzofuran
    • Isobenzofuran, 5-(bromomethyl)-1,3-dihydro-
    • 5-(bromomethyl)-1,3-dihydro-2-benzofuran
    • Inchi: 1S/C9H9BrO/c10-4-7-1-2-8-5-11-6-9(8)3-7/h1-3H,4-6H2
    • InChI Key: CIRVAEJDKAWZIA-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(CBr)C=C2)CO1

Computed Properties

  • Exact Mass: 211.98368g/mol
  • Monoisotopic Mass: 211.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 9.2Ų

5-(bromomethyl)-1,3-dihydro-2-benzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B870118-5mg
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0
5mg
$ 50.00 2022-06-06
TRC
B870118-10mg
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0
10mg
$ 95.00 2022-06-06
TRC
B870118-50mg
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0
50mg
$ 320.00 2022-06-06
Enamine
EN300-127808-0.05g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
0.05g
$249.0 2023-06-08
Enamine
EN300-127808-0.1g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
0.1g
$372.0 2023-06-08
Enamine
EN300-127808-0.25g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
0.25g
$530.0 2023-06-08
Enamine
EN300-127808-0.5g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
0.5g
$835.0 2023-06-08
Enamine
EN300-127808-1.0g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
1g
$1070.0 2023-06-08
Enamine
EN300-127808-2.5g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
2.5g
$2100.0 2023-06-08
Enamine
EN300-127808-5.0g
5-(bromomethyl)-1,3-dihydro-2-benzofuran
188111-48-0 95%
5g
$3105.0 2023-06-08

5-(bromomethyl)-1,3-dihydro-2-benzofuran Related Literature

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